Cas no 1251599-64-0 (5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine)

• Product Name: 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine
• CAS No: 1251599-64-0
• MF: C₁₄H₉F₂N₃S
• MW: 289.303168058395
• CID: 5395037
• Update Time: 2025-07-02

5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-(5-fluoropyridin-2-yl)-1,3-thiazol-2-amine
• 2-Pyridinamine, 5-fluoro-N-[4-(4-fluorophenyl)-2-thiazolyl]-
• 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine

• Inchi： 1S/C14H9F2N3S/c15-10-3-1-9(2-4-10)12-8-20-14(18-12)19-13-6-5-11(16)7-17-13/h1-8H,(H,17,18,19)
• InChI Key： ILBONNSYQGMJDF-UHFFFAOYSA-N
• SMILES： C1(NC2=NC(C3=CC=C(F)C=C3)=CS2)=NC=C(F)C=C1

Additional information on 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine

Introduction to 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine (CAS No. 1251599-64-0)

5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251599-64-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial settings. The unique structural features of this molecule, particularly its 5-fluoro substituent and the presence of both pyridine and thiazole heterocycles, contribute to its intriguing pharmacological properties.

The compound’s molecular framework is designed to interact with biological targets in a specific manner, which has led to its investigation as a potential therapeutic agent. The combination of a pyridin-2-amine moiety with a 4-(4-fluorophenyl)-1,3-thiazol-2-yl group creates a multifaceted structure that can modulate various biological pathways. This design approach is particularly relevant in the development of drugs targeting complex diseases such as cancer, inflammation, and neurological disorders.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds due to their diverse biological activities and synthetic versatility. The thiazole ring, in particular, is well-known for its presence in numerous bioactive natural products and pharmaceuticals. The incorporation of fluorine atoms into the molecular structure often enhances the metabolic stability and binding affinity of drug candidates, which makes compounds like 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine particularly attractive for further investigation.

The pharmacological profile of this compound has been the focus of several cutting-edge studies aimed at elucidating its mechanisms of action. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, the 5-fluoro substituent could play a crucial role in modulating the compound’s interactions with biological targets by influencing its electronic properties and binding affinity. Additionally, the presence of both pyridine and thiazole moieties may allow for simultaneous interactions with multiple binding sites on a target protein, potentially leading to enhanced therapeutic efficacy.

The synthesis of 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the molecular structure often presents synthetic challenges due to their high reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision, which has opened up new avenues for drug discovery.

In the context of current research trends, this compound represents an excellent example of how structural innovation can lead to the discovery of novel therapeutic agents. The integration of fluorinated heterocycles into drug candidates is a strategy that has shown great promise in recent years. By leveraging the unique properties of these molecular components, researchers aim to develop drugs that are not only more effective but also more selective in their interactions with biological targets.

The potential applications of 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine extend across multiple therapeutic areas. Its structural features suggest that it may have utility in the treatment of cancers by inhibiting key signaling pathways involved in tumor growth and progression. Furthermore, its ability to modulate inflammatory responses makes it a candidate for developing new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound’s potential neurological applications are also worth mentioning. Neurodegenerative diseases like Alzheimer’s and Parkinson’s are characterized by aberrant protein aggregation and oxidative stress. The ability of 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine to interact with specific neuronal targets could make it a valuable tool in developing therapies aimed at mitigating these pathological processes.

Ongoing studies are further exploring the pharmacokinetic properties of this compound to ensure its suitability for clinical development. Parameters such as solubility, bioavailability, and metabolic stability are critical factors that determine whether a drug candidate will progress to human trials. Researchers are employing advanced computational methods alongside experimental techniques to optimize these properties and enhance the overall efficacy of the compound.

The collaboration between academic researchers and industry scientists has been instrumental in advancing the understanding and potential applications of 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine. Such partnerships facilitate the rapid translation of laboratory discoveries into tangible therapeutic solutions for patients worldwide. The interdisciplinary nature of this research underscores the importance of integrating knowledge from chemistry, biology, pharmacology, and medicine to address complex health challenges effectively.

In conclusion, 5-fluoro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridin-2-amine (CAS No. 1251599-64-0) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties, this compound is poised to play a crucial role in addressing some of today’s most pressing medical needs.